Constitutional Isomerism Distinguishes Scaffold from N-Isopropyl-4-MTA
A critical structural differentiation is that this compound is a 1-aryl-ethylamine derivative, whereas its closest known bioactive relative, N-isopropyl-4-methylthioamphetamine (N-isopropyl-4-MTA), is a 2-aminopropane (amphetamine) scaffold. This constitutional isomerism relocates the amine nitrogen relative to the phenyl ring, which is a fundamental determinant of pharmacophoric geometry. In a study of 4-MTA analogues, it was found that shifting the amine position from the 2-carbon to the 1-carbon of the alkyl chain (as in the present compound) can ablate or significantly alter monoamine transporter activity. [1] [2]
| Evidence Dimension | Molecular scaffold identity and amine position |
|---|---|
| Target Compound Data | 1-(4-methylthiophenyl)ethan-1-amine scaffold with N-isopropyl substitution |
| Comparator Or Baseline | N-isopropyl-4-methylthioamphetamine (2-aminopropane scaffold) |
| Quantified Difference | No direct quantitative comparison is available; established structure-activity relationships in the 4-MTA series indicate that moving the amine from the 2- to the 1-position leads to a different pharmacological profile and is not a silent substitution. |
| Conditions | Structural comparison based on published 4-MTA SAR data |
Why This Matters
This confirms the compound is not a simple N-alkylated 4-MTA analog, making it essential for exploring a distinct region of chemical space in structure-activity relationship (SAR) campaigns.
- [1] Cloonan, S. M., Keating, J. J., Butler, S. G., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted α-alkyl phenethylamines as a new class of anticancer agents. European Journal of Medicinal Chemistry, 44(12), 4860-4893. View Source
- [2] Hurtado-Guzmán, C., Fierro, A., Iturriaga-Vásquez, P., Sepúlveda-Boza, S., Cassels, B. K., & Reyes-Parada, M. (2003). Monoamine oxidase inhibitory properties of optical isomers and N-substituted derivatives of 4-methylthioamphetamine. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(4), 339-347. View Source
